alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride

• CAS RN: 131961-59-6
• Molecular Formula: C18H24ClNO3
• Molecular Weight: 337.8 g/mol
• IUPAC Name: 2-[2-(dimethylamino)ethoxy]-1-(3-phenoxyphenyl)ethanol;hydrochloride
• InChI: InChI=1S/C18H23NO3.ClH/c1-19(2)11-12-21-14-18(20)15-7-6-10-17(13-15)22-16-8-4-3-5-9-16;/h3-10,13,18,20H,11-12,14H2,1-2H3;1H
• InChI Key: AXFSZLVQRDUIIZ-UHFFFAOYSA-N
• SMILES: CN(C)CCOCC(C1=CC(=CC=C1)OC2=CC=CC=C2)O.Cl
• synonyms: alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydro chloride

Description

Alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride, also known as ABE-PM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It belongs to the class of beta-adrenergic receptor agonists and has been studied extensively for its biochemical and physiological effects.

Mechanism Of Action

Alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride works by activating beta-adrenergic receptors in the body, leading to relaxation of smooth muscles in the airways and blood vessels. This results in increased airflow to the lungs and improved blood flow to the heart.

Biochemical And Physiological Effects

Alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride has been shown to have several biochemical and physiological effects. It has been shown to increase heart rate and cardiac output, as well as improve oxygenation in the body. alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride has also been shown to improve exercise tolerance and reduce fatigue in individuals with respiratory diseases.

Advantages And Limitations For Lab Experiments

Alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high degree of purity. However, it also has some limitations, such as its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research involving alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride. One area of interest is its potential use in the treatment of other respiratory diseases, such as cystic fibrosis. alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride may also have potential applications in the treatment of other cardiovascular diseases, such as arrhythmias and myocardial infarction. Further research is needed to fully understand the potential benefits and limitations of alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride in these areas.

Synthesis Methods

Alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride can be synthesized through a multi-step process involving the reaction of several chemical compounds. The first step involves the reaction of 3-phenoxybenzaldehyde with 2-(dimethylamino)ethyl chloride to form the intermediate 2-(dimethylamino)ethyl 3-phenoxybenzyl ether. This intermediate is then reacted with paraformaldehyde and hydrogen chloride gas to form the final product, alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride hydrochloride.

Scientific Research Applications

Alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride has been studied for its potential applications in various areas of scientific research. One area of interest is its potential use as a bronchodilator in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). alpha-((2-(Dimethylamino)ethoxy)methyl)-3-phenoxybenzenemethanol hydrochloride has also been studied for its potential use in the treatment of cardiovascular diseases such as hypertension and heart failure.